Cas no 874303-34-1 (Millewanin H)

• Product Name: Millewanin H
• CAS No: 874303-34-1
• MF: C₂₅H₂₆O₇
• MW: 438.469748020172
• CID: 1080860
• PubChem ID: 11597321
• Update Time: 2024-10-26

Millewanin H Chemical and Physical Properties

Names and Identifiers

• Millewanin H
• (+)-3-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-8-(2-hydroxy-3-methyl-3-buten-1-yl)-6-(3-methyl-2-buten-1-yl)-4H-1-benzopyran-4-one (ACI)
• 4H-1-Benzopyran-4-one, 3-(3,4-dihydroxyphenyl)-5,7-dihydroxy-8-(2-hydroxy-3-methyl-3-butenyl)-6-(3-methyl-2-butenyl)-, (+)- (9CI)
• BDBM50250233
• (+)-3-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-8-(2-hydroxy-3-methyl-3-buten-1-yl)-6-(3-methyl-2-buten-1-yl)-4H-1-benzopyran-4-one
• Q27134946
• AKOS032962600
• 874303-34-1
• 3-(3,4-dihydroxyphenyl)-5,7-dihydroxy-8-(2-hydroxy-3-methylbut-3-en-1-yl)-6-(3-methylbut-2-en-1-yl)-4H-chromen-4-one
• (+/-)-Millewanin H
• CHEBI:66392
• CHEMBL523654
• 3-(3,4-dihydroxyphenyl)-5,7-dihydroxy-8-(2-hydroxy-3-methylbut-3-enyl)-6-(3-methylbut-2-enyl)chromen-4-one
• DTXSID501103874
• (+)-Millewanin H

• Inchi： 1S/C25H26O7/c1-12(2)5-7-15-22(29)16(10-19(27)13(3)4)25-21(23(15)30)24(31)17(11-32-25)14-6-8-18(26)20(28)9-14/h5-6,8-9,11,19,26-30H,3,7,10H2,1-2,4H3
• InChI Key： RZHIZFURFGRHHQ-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC(O)=C(O)C=2)=COC2C(=C(C(=C(C1=2)O)C/C=C(\C)/C)O)CC(O)C(=C)C

Computed Properties

• Exact Mass: 438.16800
• Monoisotopic Mass: 438.16785316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 707.9±60.0 °C at 760 mmHg
• Flash Point: 242.7±26.4 °C
• PSA: 131.36000
• LogP: 4.27060
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

Millewanin H Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 6-prenylated isoflavanones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone